Cas no 391867-05-3 (ethyl 4,5-dimethyl-2-(5-nitrothiophene-2-amido)thiophene-3-carboxylate)

• Product name: ethyl 4,5-dimethyl-2-(5-nitrothiophene-2-amido)thiophene-3-carboxylate
• CAS No: 391867-05-3
• MF: C₁₄H₁₄N₂O₅S₂
• MW: 354.401360988617
• CID: 6308551
• PubChem ID: 3644347

ethyl 4,5-dimethyl-2-(5-nitrothiophene-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-dimethyl-2-(5-nitrothiophene-2-amido)thiophene-3-carboxylate
• 391867-05-3
• SR-01000443299
• SR-01000443299-1
• F0463-0067
• AKOS024578055
• ethyl 4,5-dimethyl-2-(5-nitrothiophene-2-carboxamido)thiophene-3-carboxylate
• Oprea1_208128
• ethyl 4,5-dimethyl-2-[(5-nitrothiophene-2-carbonyl)amino]thiophene-3-carboxylate

• Inchi： 1S/C14H14N2O5S2/c1-4-21-14(18)11-7(2)8(3)22-13(11)15-12(17)9-5-6-10(23-9)16(19)20/h5-6H,4H2,1-3H3,(H,15,17)
• InChI Key： ICWYQBXRWPGEDG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1NC(C1=CC=C([N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 354.03441390g/mol
• Monoisotopic Mass: 354.03441390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes